Cas no 25832-67-1 (Benzoic acid,2-hydroxy-4-methoxy-, sodium salt (1:1))

• Product Name: Benzoic acid,2-hydroxy-4-methoxy-, sodium salt (1:1)
• CAS No: 25832-67-1
• MF: C₈H₇NaO₄
• MW: 190.128553628922
• CID: 272227
• PubChem ID: 23686657
• Update Time: 2025-04-19

Benzoic acid,2-hydroxy-4-methoxy-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-hydroxy-4-methoxy-, sodium salt (1:1)
• sodium,2-hydroxy-4-methoxybenzoate
• Sodium 2-hydroxy-p-anisate
• NS00083121
• sodium;2-hydroxy-4-methoxybenzoate
• 25832-67-1
• SCHEMBL9277153
• DTXSID50180487
• EINECS 247-289-1
• Benzoic acid, 2-hydroxy-4-methoxy-, monosodium salt
• FT-0696951

• Inchi： 1S/C8H8O4.Na/c1-12-5-2-3-6(8(10)11)7(9)4-5;/h2-4,9H,1H3,(H,10,11);/q;+1/p-1
• InChI Key： IMQSNSCNADEFIR-UHFFFAOYSA-M
• SMILES： [Na+].O(C)C1C=CC(C(=O)[O-])=C(C=1)O

Computed Properties

• Exact Mass: 190.02421
• Monoisotopic Mass: 190.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Boiling Point: 328.7°Cat760mmHg
• Flash Point: 137.9°C
• PSA: 69.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives